2-(4-chlorophenoxy)-N,N-diphenylacetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N,N-diphenylacetamide
• InChI: InChI=1S/C20H16ClNO2/c21-16-11-13-19(14-12-16)24-15-20(23)22(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14H,15H2
• InChI Key: XLLVWRMFBGKVRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C20H16ClNO2
• Molecular Weight: 337.8 g/mol
• CAS RN: 364383-40-4

Description

2-(4-chlorophenoxy)-N,N-diphenylacetamide, also known as diphenamid, is a herbicide that is widely used in agriculture to control weeds. It belongs to the chemical class of acetanilides and is known for its selective pre-emergence activity against annual grasses and broadleaf weeds.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N,N-diphenylacetamide involves the inhibition of cell division in the root tips of germinating seeds. This results in the suppression of root growth and the eventual death of the plant. Diphenamid is also known to interfere with the uptake of nutrients by the plant, which further contributes to its herbicidal activity.
Biochemical and Physiological Effects:
Diphenamid has been shown to have a low toxicity to mammals and other non-target organisms. However, it can have adverse effects on aquatic organisms and soil microorganisms. Diphenamid is known to persist in the environment for a long time and can accumulate in soil and water. Therefore, it is important to use this compound judiciously to minimize its impact on the environment.

Advantages and Limitations for Lab Experiments

Diphenamid is widely used in laboratory experiments to study the effects of herbicides on plant growth and development. Its selective activity against weeds makes it a useful tool for studying the physiology of plants and the mechanisms of herbicide action. However, its long residual activity can make it difficult to conduct experiments over a long period of time. Moreover, its persistence in the environment can pose a risk to the health of laboratory animals and the environment.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N,N-diphenylacetamide. One area of research could be the development of new formulations that are more environmentally friendly and have a lower impact on non-target organisms. Another area of research could be the study of the interactions between this compound and other herbicides, which could lead to the development of more effective weed control strategies. Finally, research could be conducted to explore the potential use of this compound as a tool for studying the molecular mechanisms of herbicide action.
Conclusion:
In conclusion, this compound is a widely used herbicide that has been extensively studied for its herbicidal properties. Its selective activity against weeds makes it a useful tool for controlling weeds in crops, and its long residual activity makes it useful for crops that have a long growing season. However, its persistence in the environment and potential impact on non-target organisms make it important to use this compound judiciously. Future research could focus on developing more environmentally friendly formulations and exploring the molecular mechanisms of herbicide action.

Synthesis Methods

Diphenamid can be synthesized by the reaction of 4-chlorophenol with N,N-diphenylacetamide in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions in a solvent such as dimethylformamide or dimethyl sulfoxide. The yield of 2-(4-chlorophenoxy)-N,N-diphenylacetamide can be improved by using a catalyst such as copper(II) oxide or copper(II) chloride.

Scientific Research Applications

Diphenamid has been extensively studied for its herbicidal properties and its effects on the environment. It has been shown to be effective against a wide range of weeds, including annual grasses and broadleaf weeds. Diphenamid is also known to have a long residual activity, which makes it useful for controlling weeds in crops that have a long growing season.